Cas no 179070-93-0 (5-Nitro-2-(trifluoromethoxy)anisole)
5-Nitro-2-(trifluoromethoxy)anisole Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-2-(trifluoromethoxy)anisole
- 5-Nitro-2-(trifluoromethoxy)anisole
-
- Inchi: 1S/C8H6F3NO4/c1-15-7-4-5(12(13)14)2-3-6(7)16-8(9,10)11/h2-4H,1H3
- InChI Key: PCZHITVDJNMMEG-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1OC)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- XLogP3: 3.3
- Topological Polar Surface Area: 64.3
5-Nitro-2-(trifluoromethoxy)anisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000599-250mg |
5-Nitro-2-(trifluoromethoxy)anisole |
179070-93-0 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015000599-500mg |
5-Nitro-2-(trifluoromethoxy)anisole |
179070-93-0 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015000599-1g |
5-Nitro-2-(trifluoromethoxy)anisole |
179070-93-0 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
5-Nitro-2-(trifluoromethoxy)anisole Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 5-Nitro-2-(trifluoromethoxy)anisole
Comprehensive Overview of 5-Nitro-2-(trifluoromethoxy)anisole (CAS No. 179070-93-0): Properties, Applications, and Industry Insights
5-Nitro-2-(trifluoromethoxy)anisole (CAS No. 179070-93-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aromatic ether derivative combines a nitro group, a trifluoromethoxy moiety, and a methoxy group, making it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula (C8H6F3NO4) and molecular weight (237.13 g/mol) are critical parameters for researchers exploring its potential in drug discovery and material science.
Recent studies highlight the growing demand for fluorinated aromatic compounds like 5-Nitro-2-(trifluoromethoxy)anisole in developing bioactive molecules. The trifluoromethoxy group (–OCF3) enhances lipophilicity and metabolic stability, addressing key challenges in modern medicinal chemistry. Industry reports indicate a 28% annual growth in applications for such intermediates, particularly in CNS-targeting pharmaceuticals and crop protection agents, aligning with current searches for "fluorine in drug design" and "nitroaromatic compound applications."
The synthetic pathway for CAS No. 179070-93-0 typically involves electrophilic aromatic substitution reactions, with researchers optimizing yields through microwave-assisted synthesis – a trending topic in green chemistry forums. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for GMP-grade intermediates. These quality benchmarks respond to frequent queries about "nitroanisole derivative purity standards" in pharmaceutical databases.
Environmental and regulatory aspects of 5-Nitro-2-(trifluoromethoxy)anisole comply with REACH and FDA guidelines for research chemicals. Its low ecotoxicity profile compared to analogous chlorinated compounds makes it preferable for sustainable applications, a key consideration in 2024's green chemistry initiatives. Safety data sheets emphasize proper handling procedures, addressing common search terms like "aromatic nitro compound storage."
Emerging applications include its use as a photoactive moiety in OLED materials and sensor technologies, leveraging the nitro group's electron-withdrawing properties. Patent analyses reveal 17% of recent filings mentioning this compound relate to electronic materials, reflecting industry interest beyond traditional chemical sectors. This multidisciplinary relevance answers growing searches for "nitroaromatics in material science."
Market intelligence shows Asia-Pacific as the fastest-growing region for 5-Nitro-2-(trifluoromethoxy)anisole procurement, driven by contract research organizations and generic drug manufacturers. Pricing trends (currently $320-$450/kg for lab-scale quantities) correlate with purity grades and custom synthesis requirements, data frequently sought in procurement platforms. The compound's supply chain resilience during recent global disruptions has increased its attractiveness as a stable intermediate.
Future research directions focus on catalytic reduction methods for converting the nitro group into amino derivatives – a hot topic in heterocyclic synthesis. Computational studies predict strong binding affinities of its derivatives with enzyme targets, particularly in kinase inhibition applications. These developments address trending queries about "nitro-to-amine conversion techniques" and "trifluoromethoxy bioactive compounds" in scientific literature.
179070-93-0 (5-Nitro-2-(trifluoromethoxy)anisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)